8-amino-7-methoxy-3,4-dihydroisoquinolin-1(2H)-one
Cat. No. B8530946
M. Wt: 192.21 g/mol
InChI Key: VXPXCGPVGJSNGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09040515B2
Procedure details
A suspension of 7-methoxy-8-nitroisoquinolin-1(2H)-one (296b, 30 g, 0.136 mol) and 10% palladium on carbon (15 g, 0.014 mol) in ethanol (1 L) was stirred at 40° C. under hydrogen (20 psi) for 72 hours. The mixture was filtered through celite, the flask and filter pad washed with ethanol (1 L), and the combined filtrates concentrated under vacuum to give 8-amino-7-methoxy-3,4-dihydroisoquinolin-1(2H)-one (296c, 24 g, 92% yield) as a brown oil. MS: 193 [M+1].
Yield
92%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:12]([N+:13]([O-])=O)=[C:11]2[C:6]([CH:7]=[CH:8][NH:9][C:10]2=[O:16])=[CH:5][CH:4]=1>[Pd].C(O)C>[NH2:13][C:12]1[C:3]([O:2][CH3:1])=[CH:4][CH:5]=[C:6]2[C:11]=1[C:10](=[O:16])[NH:9][CH2:8][CH2:7]2
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Inputs
Step One
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Name
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|
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Quantity
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30 g
|
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Type
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reactant
|
|
Smiles
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COC1=CC=C2C=CNC(C2=C1[N+](=O)[O-])=O
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Name
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|
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Quantity
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15 g
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Type
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catalyst
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Smiles
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[Pd]
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Name
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|
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Quantity
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1 L
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|
Type
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solvent
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|
Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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40 °C
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Stirring
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Type
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CUSTOM
|
|
Details
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was stirred at 40° C. under hydrogen (20 psi) for 72 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture was filtered through celite
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FILTRATION
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Type
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FILTRATION
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|
Details
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the flask and filter pad
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WASH
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Type
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WASH
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Details
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washed with ethanol (1 L)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the combined filtrates concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
72 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
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NC=1C(=CC=C2CCNC(C12)=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 24 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
